4-{[(10Z)-9,19-dioxo-11-thia-1-azatetracyclo[10.7.0.0^{3,8}.0^{13,18}]nonadeca-3(8),4,6,13(18),14,16-hexaen-10-ylidene]methyl}benzonitrile

• IUPAC Name: 4-[(Z)-(9,19-dioxo-11-thia-1-azatetracyclo[10.7.0.03,8.013,18]nonadeca-3,5,7,13,15,17-hexaen-10-ylidene)methyl]benzonitrile
• InChI: InChI=1S/C25H16N2O2S/c26-14-17-11-9-16(10-12-17)13-22-23(28)19-6-2-1-5-18(19)15-27-24(29)20-7-3-4-8-21(20)25(27)30-22/h1-13,25H,15H2/b22-13-
• InChI Key: ZFYNVSMOTSRFCM-XKZIYDEJSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=O)C(=CC3=CC=C(C=C3)C#N)SC4N1C(=O)C5=CC=CC=C45
• Isomeric SMILES: C1C2=CC=CC=C2C(=O)/C(=C/C3=CC=C(C=C3)C#N)/SC4N1C(=O)C5=CC=CC=C45
• Molecular Formula: C25H16N2O2S
• Molecular Weight: 408.5 g/mol

Description

4-{[(10Z)-9,19-dioxo-11-thia-1-azatetracyclo[10.7.0.0^{3,8}.0^{13,18}]nonadeca-3(8),4,6,13(18),14,16-hexaen-10-ylidene]methyl}benzonitrile is a useful research compound. Its molecular formula is C25H16N2O2S and its molecular weight is 408.48. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Studies on compounds with complex cyclo structures, such as "Dihydrocryptopine" and "Dihydroallocryptopine," focus on the crystal structure analysis, providing insights into the molecular geometry, hydrogen bonding, and packing in the crystal lattice. These analyses contribute to the understanding of molecular interactions and stability, which are crucial in the development of pharmaceuticals and materials science (Sun et al., 2011); (Sun et al., 2012).

Synthesis and Chemical Reactions

Research on "Reactions of 3,10-epoxycyclo[10.2.2.0 2,11 .0 4,9]hexadeca-4,6,8,13-tetraene" and related compounds highlight synthetic routes and chemical reactions, including bromination, oxygen migration, and intramolecular interactions. These studies provide a foundation for synthesizing complex organic molecules with potential applications in drug discovery and material science (Menzek & Altundas, 2006).

Antiviral and Antibacterial Activities

The synthesis and study of polycyclic N-amidoimides and their antiviral activities against Vaccinia virus offer insights into the development of new antiviral agents. Understanding the structural requirements for antiviral activity can guide the design of new compounds targeting specific viral infections (Selivanov et al., 2019).

Enzyme Inhibition for Therapeutic Applications

Research into the inhibitory activity of certain compounds against xanthine oxidase highlights potential therapeutic applications for conditions like gout or oxidative stress-related diseases. Identifying molecules that can effectively inhibit enzymes of interest is a critical step in drug development (Smelcerovic et al., 2015).